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Compound of Interest

Compound Name: 4-Methoxy-1,3-benzodioxol-2-one

CAS No.: 858270-00-5

Cat. No.: B6321514

Get Quote

Executive Summary: Immediate Action Directive
4-Methoxy-1,3-benzodioxol-2-one (a cyclic carbonate derivative of 3-methoxycatechol) is a

reactive organic intermediate.[1][2][3] Unlike stable aromatic hydrocarbons, this compound

possesses a masked phenolic character and a labile carbonate linkage.

Critical Disposal Rule: Do NOT mix this compound with aqueous alkaline waste streams (e.g.,

NaOH, KOH, amine wastes).

Risk: Rapid hydrolysis releases Carbon Dioxide (

) gas and heat, causing dangerous over-pressurization of sealed waste drums.

Primary Disposal Method: Thermal destruction (Incineration) via a licensed hazardous waste

facility.
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To dispose of this chemical safely, you must understand its reactivity profile. It is not merely

"organic waste"; it is a water-reactive carbonate.[1][2][3]

Property Description Operational Implication

Chemical Structure
Cyclic carbonate ester of 3-

methoxycatechol

Susceptible to nucleophilic

attack (hydrolysis).[1][2][3]

Reactivity
Hydrolyzes in the presence of

bases/water

Gas Evolution Hazard:

Releases

upon degradation.

Hydrolysis Product
3-Methoxycatechol (Phenol

derivative)

Waste becomes corrosive/toxic

and oxidatively unstable (turns

black/tarry).[2][3]

Physical State Typically off-white to tan solid
Dust inhalation hazard during

transfer.[2][3]

Aquatic Toxicity
High (Predicted based on

benzodioxole motif)

Strict Zero-Discharge: Do not

release to sewer/drains.[1][2]

[3]

The Hydrolysis Mechanism (The "Why" Behind the
Protocol)
Understanding the degradation pathway is essential for preventing drum accidents.

If 1 kg of this material hydrolyzes in a sealed drum, it can generate >100 liters of

gas, leading to catastrophic drum failure.[1][2][3]

Pre-Disposal Segregation & Packaging
Effective disposal begins at the bench, not the loading dock. Follow this segregation logic to

ensure downstream safety.

A. Solid Waste (Pure Substance)
Container: High-density polyethylene (HDPE) or fiber drum with a polyethylene liner.[2][3]
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Labeling: Must be labeled "Hazardous Waste - Toxic, Irritant."[1][2][3]

Stabilization: Ensure the material is dry. If the solid is wet with water, do not seal tightly until

verified stable.

B. Liquid Waste (Reaction Mixtures/Mother Liquors)
Compatible Solvents: Dichloromethane, Ethyl Acetate, Toluene, Acetone (anhydrous).

Incompatible Streams: Aqueous bases (NaOH,

), Ammonia, primary amines.

pH Check: Check the pH of the waste mixture. If pH > 8, neutralize carefully with dilute acid

(e.g., acetic acid) before transferring to the waste container to prevent delayed gas evolution.

Disposal Workflow: Decision Matrix
The following diagram outlines the decision process for classifying and routing 4-Methoxy-1,3-
benzodioxol-2-one waste.
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Waste Generation:
4-Methoxy-1,3-benzodioxol-2-one

Physical State?

Solid / Pure Substance Liquid / Solution

Pack in Double-Lined
Fiber Drum

Solvent Compatibility
Check

Contains Aqueous Base
(pH > 8)?

Mixed Solvents

ACTION: Neutralize with
Dilute Acid (pH 6-7)

Yes (Risk of CO2)

Segregate into
Non-Halogenated or

Halogenated Organic Stream

No (Neutral/Acidic)

FINAL DISPOSAL:
High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating and treating benzodioxolone waste streams to

prevent pressure buildup.[1][2][3]

Detailed Step-by-Step Protocols
Protocol A: Disposal of Solid Waste (Expired/Surplus
Reagent)

PPE Required: Nitrile gloves (double gloving recommended), safety goggles, lab coat, and

N95 dust mask or fume hood.

Container Selection: Use a wide-mouth HDPE jar or a lined fiber drum. Avoid glass for large

quantities to prevent breakage.[3]

Transfer: Transfer the solid inside a fume hood to capture dust.

Labeling:

Chemical Name: "4-Methoxy-1,3-benzodioxol-2-one"[1][2][3]

Hazards: "Irritant, Potential CO2 Generator if Wet."

Storage: Store in a cool, dry Satellite Accumulation Area (SAA) until pickup.

Protocol B: Disposal of Reaction Mixtures (Liquid)
Quenching (If reactive reagents present): Ensure any excess reagents (e.g., thionyl chloride,

strong acids) are quenched before adding to the main waste drum.

pH Verification: Dip a pH strip into the waste solution.[3]

If Basic (Blue/Purple): Add 1M HCl or Acetic Acid slowly with stirring until pH is 6–7.

Observe for bubbling (

). Wait 30 minutes to ensure gas evolution has ceased.[3]

If Acidic/Neutral:[1][3] Proceed to step 3.

Solvent Segregation:
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If dissolved in DCM/Chloroform

Halogenated Waste.[3]

If dissolved in Acetone/Ethyl Acetate/Alcohols

Non-Halogenated Waste.[3]

Vented Caps: If there is any doubt about ongoing slow hydrolysis, use a vented cap

(pressure-relief cap) on the waste container for the first 48 hours.

Regulatory & Compliance Data
When filling out waste manifests (e.g., EPA Form 8700-22 in the US), use the following

classifications. Note: Always verify with your local EHS officer as regulations vary by region.[1]

Regulatory Category Classification Code Notes

RCRA (USA)
Not P or U listed specifically.[1]

[2][3]

Classify by characteristic if

mixed with solvents (e.g.,

D001 Ignitable, D002

Corrosive).

Waste Profile
Organic Carbonate / Phenolic

Precursor

Describe as "Organic

Solid/Liquid with potential for

hydrolysis."[3]

DOT Shipping
UN 3077 (Solid) or UN 3082

(Liquid)

Environmentally Hazardous

Substance, N.O.S.[1][2] (if

aquatic tox confirmed).

Emergency Procedures (Spill/Exposure)
Scenario: Spill of Solid Material

Isolate: Evacuate the immediate area if dust is airborne.[3]

Protect: Wear a respirator and gloves.[3]
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Clean: Do not use water initially (creates sticky phenolic mess).[3] Sweep up dry material

using a dustpan or HEPA vacuum.[3]

Decontaminate: Once bulk solid is removed, wipe the surface with a dilute (5%) Sodium

Carbonate solution to hydrolyze residues, followed by water. Ventilation is required as this

step may release CO2.[1][2][3]

Scenario: Drum Bulging (Pressure Buildup)

Do NOT Open: Never attempt to unscrew a bulging drum.[3]

Evacuate: Clear the room.

Contact: Call your HazMat response team immediately.[3] They will use remote opening

devices or pressure-relief spikes to vent the drum safely.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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